Cas no 2137539-77-4 (2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride)

2-(4-Ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride is a piperidine derivative featuring both hydroxyl and ethynyl functional groups, offering versatile reactivity for synthetic applications. The hydrochloride salt enhances stability and solubility, facilitating handling in organic and medicinal chemistry workflows. The compound’s structure allows for further functionalization, making it a valuable intermediate in the development of pharmacologically active molecules or complex ligands. Its rigid piperidine scaffold contributes to conformational control in target structures, while the ethynyl group enables click chemistry or cross-coupling reactions. This product is suited for research requiring precise modification of nitrogen-containing heterocycles under controlled conditions.

2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride structure

2137539-77-4 structure

Product Name:2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride

CAS No:2137539-77-4

MF:

MW:

CID:4639811

PubChem ID:132353930

Update Time:2025-05-25

2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride

2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM472078-250mg	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%+	250mg	$565	2022-09-01
Chemenu	CM472078-500mg	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%+	500mg	$876	2022-09-01
Chemenu	CM472078-1g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%+	1g	$1117	2022-09-01
Enamine	EN300-1165841-0.05g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	0.05g	$238.0	2023-07-07
Enamine	EN300-1165841-0.1g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	0.1g	$355.0	2023-07-07
Enamine	EN300-1165841-0.25g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	0.25g	$509.0	2023-07-07
Enamine	EN300-1165841-0.5g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	0.5g	$803.0	2023-07-07
Enamine	EN300-1165841-1.0g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	1.0g	$1029.0	2023-07-07
Enamine	EN300-1165841-2.5g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	2.5g	$2014.0	2023-07-07
Enamine	EN300-1165841-5.0g	2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride	2137539-77-4	95%	5.0g	$2981.0	2023-07-07

2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita

Additional information on 2-(4-ethynyl-4-hydroxypiperidin-1-yl)propanoic acid hydrochloride

2-(4-Ethynyl-4-Hydroxypiperidin-1-yl)Propanoic Acid Hydrochloride: A Comprehensive Overview

The compound 2-(4-Ethynyl-4-Hydroxypiperidin-1-yl)Propanoic Acid Hydrochloride (CAS No. 2137539-77-4) is a highly specialized chemical entity with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool in the exploration of novel therapeutic strategies.

Structural Insights and Synthesis

The molecular structure of 2-(4-Ethynyl-4-Hydroxypiperidin-1-yl)Propanoic Acid Hydrochloride is characterized by a piperidine ring substituted with an ethynyl group at the 4-position and a hydroxyl group at the same position. The propanoic acid moiety attached to the piperidine ring further enhances its chemical reactivity and functional versatility. The synthesis of this compound involves a multi-step process, including nucleophilic substitution, cyclization, and acid-base neutralization. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for various applications.

Pharmacological Properties and Applications

Recent studies have demonstrated that 2-(4-Ethynyl-4-Hydroxypiperidin-1-yl)Propanoic Acid Hydrochloride exhibits potent bioactivity in vitro, particularly in modulating G-protein coupled receptor (GPCR) signaling pathways. Its ability to interact with these receptors makes it a promising candidate for the development of drugs targeting conditions such as neurodegenerative diseases, inflammation, and cancer. Additionally, the compound's unique structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

Materials Science Applications

Beyond pharmacology, 2-(4-Ethynyl-4-Hydroxypiperidin-1-yl)Propanoic Acid Hydrochloride has shown potential in materials science due to its ability to form stable coordination complexes with metal ions. This property makes it a valuable precursor for the synthesis of metal-organic frameworks (MOFs) and other advanced materials. Recent research has explored its use in constructing porous MOFs with high surface area and selective gas adsorption capabilities, opening new avenues for applications in catalysis, gas storage, and sensing technologies.

Conclusion and Future Directions

In conclusion, 2-(4-Ethynyl-4-Hydroxypiperidin-1-yl)Propanoic Acid Hydrochloride (CAS No. 2137539-77-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both pharmacological research and materials science innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.